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Compound of Interest

tert-butyl 2-oxo-3H-benzimidazole-
Compound Name:
1-carboxylate

Cat. No.: B123817

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of tert-butyl 2-oxo-3H-
benzimidazole-1-carboxylate, focusing on its role as an N-Boc protected derivative of 2-oxo-
benzimidazole (benzimidazolone). The tert-butyloxycarbonyl (Boc) group serves as a crucial
protecting group for the nitrogen atom of the benzimidazole ring system, facilitating selective
modifications at other positions of the molecule in multi-step organic syntheses. This document
outlines the synthesis of this compound, its chemical properties, and detailed protocols for its
deprotection.

Introduction

Tert-butyl 2-oxo-3H-benzimidazole-1-carboxylate is a key intermediate in medicinal
chemistry and drug discovery. The benzimidazole core is a privileged scaffold found in
numerous pharmacologically active compounds.[1][2][3][4] The introduction of a Boc protecting
group on one of the nitrogen atoms of the benzimidazolone ring allows for precise chemical
manipulation of the molecule. The Boc group is favored due to its stability under a wide range
of reaction conditions and its facile removal under acidic conditions.[5][6]

Synthesis of Tert-butyl 2-oxo0-3H-benzimidazole-1-
carboxylate
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The synthesis of tert-butyl 2-oxo-3H-benzimidazole-1-carboxylate is analogous to the N-Boc
protection of other amines and heterocyclic compounds, typically involving the reaction of 2-
oxo-benzimidazole with di-tert-butyl dicarbonate (Bocz0) in the presence of a base.[7][8]

General Reaction Scheme:

Synthesis
Solvent
(e.g., THF, DCM)
Base \\*\\\
(e.g., DMAP, NEt) ——__ 2

tert-butyl 2-oxo-3H-benzimidazole-1-carboxylate

Di-tert-butyl dicarbonate —>
(Boc)20

2-Oxobenzimidazole

Deprotection
Acid
(.9, TFA,HCl) F===——_____
T >
w 2-Oxobenzimidazole |- - - - - Isobutylene + CO2
tert-butyl 2-oxo-3H-
benzimidazole-1-carboxylate
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Synthetic Strategy
Starting Material
(2-Oxobenzimidazole)
(N-Boc Protectior)
Protected Intermediate
(tert-butyl 2-ox0-3H-benzimidazole-1-carboxylate)
Further Functionalization
(e.g., Halogenation, Coupling)
(Modified Intermediate)
(N-Boc Deprotectior)

Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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